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Compound of Interest

Compound Name: Ammonium nitrate

Cat. No.: B1216098 Get Quote

An In-depth Guide to the Molecular Weight and Chemical Formula of Ammonium Nitrate

This technical guide provides a detailed analysis of the chemical formula and molecular weight

of ammonium nitrate, a compound widely used in fertilizers and as an oxidizing agent in

explosives.[1] This document is intended for researchers, scientists, and professionals in drug

development who require precise information on the fundamental chemical properties of this

compound.

Chemical Formula
Ammonium nitrate is an ionic salt composed of the ammonium cation (NH₄⁺) and the nitrate

anion (NO₃⁻).[2] The electrostatic attraction between these two ions forms the compound. The

chemical formula for ammonium nitrate is NH₄NO₃.[1][2][3][4] This formula indicates that each

molecule is comprised of two nitrogen atoms, four hydrogen atoms, and three oxygen atoms.

Molecular Weight Calculation
The molecular weight (or more accurately, the formula weight for an ionic compound) of

ammonium nitrate is the sum of the atomic weights of its constituent atoms. The calculation is

based on the standard atomic weights of nitrogen, hydrogen, and oxygen.

The formula is broken down as follows:

Nitrogen (N): There are two atoms of nitrogen.
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Hydrogen (H): There are four atoms of hydrogen.

Oxygen (O): There are three atoms of oxygen.

The molecular weight is calculated using the following formula: Molecular Weight = (2 × Atomic

Weight of N) + (4 × Atomic Weight of H) + (3 × Atomic Weight of O)

Using the standard atomic weights:

Atomic Weight of Nitrogen (N) ≈ 14.007 amu[5][6][7][8]

Atomic Weight of Hydrogen (H) ≈ 1.008 amu[9][10][11]

Atomic Weight of Oxygen (O) ≈ 15.999 amu[12][13][14][15]

Calculation:

(2 × 14.007 amu) + (4 × 1.008 amu) + (3 × 15.999 amu)

= 28.014 amu + 4.032 amu + 47.997 amu

= 80.043 amu

Therefore, the molecular weight of ammonium nitrate is approximately 80.043 g/mol .

Data Presentation: Atomic and Molecular Weights
The quantitative data used for the molecular weight calculation is summarized in the table

below for clarity and easy reference.
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Element Symbol
Atom Count
per Formula
Unit

Standard
Atomic Weight
(amu)

Contribution
to Molecular
Weight (amu)

Nitrogen N 2 14.007[5][6][7][8] 28.014

Hydrogen H 4 1.008[9][10][11] 4.032

Oxygen O 3
15.999[12][13]

[14][15]
47.997

Total NH₄NO₃ 9 80.043

Visualization of Chemical Composition
The logical relationship illustrating the composition of ammonium nitrate from its constituent

ions and elements is depicted in the following diagram.
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Caption: Hierarchical breakdown of Ammonium Nitrate into its constituent ions and elements.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. britannica.com [britannica.com]

2. byjus.com [byjus.com]

3. Ammonium nitrate - Wikipedia [en.wikipedia.org]

4. Ammonium Nitrate | Formula, Reactions & Uses - Lesson | Study.com [study.com]

5. Atomic Weight of Nitrogen | Commission on Isotopic Abundances and Atomic Weights
[ciaaw.org]

6. Atomic Weights and Isotopic Compositions for Nitrogen [physics.nist.gov]

7. Nitrogen - Element information, properties and uses | Periodic Table [periodic-
table.rsc.org]

8. sbg.bio.ic.ac.uk [sbg.bio.ic.ac.uk]

9. quora.com [quora.com]

10. Hydrogen - Wikipedia [en.wikipedia.org]

11. Hydrogen - Element information, properties and uses | Periodic Table [periodic-
table.rsc.org]

12. fiveable.me [fiveable.me]

13. princeton.edu [princeton.edu]

14. Oxygen - Wikipedia [en.wikipedia.org]

15. Oxygen - Element information, properties and uses | Periodic Table [periodic-
table.rsc.org]

To cite this document: BenchChem. [Molecular weight and formula of ammonium nitrate].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1216098#molecular-weight-and-formula-of-
ammonium-nitrate]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 5 Tech Support

https://www.benchchem.com/product/b1216098?utm_src=pdf-custom-synthesis
https://www.britannica.com/science/ammonium-nitrate
https://byjus.com/chemistry/ammonium-nitrate/
https://en.wikipedia.org/wiki/Ammonium_nitrate
https://study.com/learn/lesson/ammonium-nitrate-formula-uses.html
https://ciaaw.org/nitrogen.htm
https://ciaaw.org/nitrogen.htm
https://physics.nist.gov/cgi-bin/Compositions/stand_alone.pl?ele=N
https://periodic-table.rsc.org/element/7/nitrogen
https://periodic-table.rsc.org/element/7/nitrogen
https://www.sbg.bio.ic.ac.uk/had/Elem/N.html
https://www.quora.com/What-is-the-atomic-mass-of-hydrogen
https://en.wikipedia.org/wiki/Hydrogen
https://periodic-table.rsc.org/element/1/hydrogen
https://periodic-table.rsc.org/element/1/hydrogen
https://fiveable.me/key-terms/ap-chem/oxygen-atom-weight
https://www.princeton.edu/~maelabs/mae324/glos324/oxygen.htm
https://en.wikipedia.org/wiki/Oxygen
https://periodic-table.rsc.org/element/8/oxygen
https://periodic-table.rsc.org/element/8/oxygen
https://www.benchchem.com/product/b1216098#molecular-weight-and-formula-of-ammonium-nitrate
https://www.benchchem.com/product/b1216098#molecular-weight-and-formula-of-ammonium-nitrate
https://www.benchchem.com/product/b1216098#molecular-weight-and-formula-of-ammonium-nitrate
https://www.benchchem.com/product/b1216098#molecular-weight-and-formula-of-ammonium-nitrate
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1216098?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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